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Compound of Interest

Compound Name: 3-Chloropyridazine

Cat. No.: B074176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the Suzuki-Miyaura cross-coupling of 3-
chloropyridazine with a variety of boronic acids. This reaction is a powerful and versatile tool

for the synthesis of 3-substituted pyridazines, which are important scaffolds in medicinal

chemistry and materials science. Due to the relatively low reactivity of heteroaryl chlorides like

3-chloropyridazine, careful optimization of the catalyst, ligand, base, and solvent system is

crucial for achieving high yields.

General Reaction Scheme
The Suzuki-Miyaura coupling reaction facilitates the formation of a carbon-carbon bond

between 3-chloropyridazine and an organoboron compound, typically a boronic acid or a

boronate ester, in the presence of a palladium catalyst and a base.

Figure 1: General scheme for the Suzuki-Miyaura coupling of 3-Chloropyridazine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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